Cas no 16705-92-3 (ethyl N-(pyridin-4-yl)carboximidate)

• Product Name: ethyl N-(pyridin-4-yl)carboximidate
• CAS No: 16705-92-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1355468
• PubChem ID: 71353720
• Update Time: 2025-06-09

ethyl N-(pyridin-4-yl)carboximidate Chemical and Physical Properties

Names and Identifiers

• Methanimidic acid, N-4-pyridinyl-, ethyl ester
• ethyl N-pyridin-4-ylmethanimidate
• ethyl N-(pyridin-4-yl)carboximidate

• Inchi： 1S/C8H10N2O/c1-2-11-7-10-8-3-5-9-6-4-8/h3-7H,2H2,1H3/b10-7+
• InChI Key： LJAHNXHWRYCELC-JXMROGBWSA-N
• SMILES： O(/C=N/C1C=CN=CC=1)CC

Computed Properties

• Exact Mass: 150.0794

Experimental Properties

• PSA: 34.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on ethyl N-(pyridin-4-yl)carboximidate

Professional Introduction to Ethyl N-(pyridin-4-yl)carboximidate (CAS No. 16705-92-3)

Ethyl N-(pyridin-4-yl)carboximidate, a compound with the chemical formula C₈H₈N₂O, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound is characterized by its ethyl N-(pyridin-4-yl)carboximidate structure, which includes a pyridine ring at the 4-position, making it a valuable building block for various chemical transformations. The CAS number 16705-92-3 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The pyridine moiety in Ethyl N-(pyridin-4-yl)carboximidate plays a crucial role in its reactivity and utility. Pyridine derivatives are widely recognized for their diverse biological activities and are frequently incorporated into active pharmaceutical ingredients (APIs). The presence of the carboximidate group enhances the compound's ability to participate in nucleophilic addition reactions, making it particularly useful in the synthesis of more complex molecules.

In recent years, Ethyl N-(pyridin-4-yl)carboximidate has garnered attention due to its applications in the development of novel therapeutic agents. Researchers have explored its potential in creating small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzymes involved in cancer metabolism. The ethylation at the nitrogen atom provides a handle for further functionalization, allowing chemists to tailor the molecule for specific pharmacological effects.

One of the most compelling aspects of Ethyl N-(pyridin-4-yl)carboximidate is its versatility in synthetic chemistry. The compound serves as a precursor for constructing heterocyclic frameworks, which are prevalent in many drugs and natural products. Its reactivity with various nucleophiles enables the formation of carbon-nitrogen bonds, facilitating the creation of more intricate structures. This adaptability has made it a staple in medicinal chemistry laboratories seeking to develop innovative treatments for diseases such as inflammation and neurodegeneration.

The CAS number 16705-92-3 ensures that researchers can reliably source and identify this compound, adhering to stringent quality control measures. Manufacturers supplying Ethyl N-(pyridin-4-yl)carboximidate must comply with international standards to guarantee purity and consistency. These standards are essential for ensuring that downstream applications, particularly in pharmaceuticals, meet regulatory requirements and deliver predictable biological outcomes.

Recent advancements in computational chemistry have further highlighted the importance of Ethyl N-(pyridin-4-yl)carboximidate. Molecular modeling studies have predicted its interactions with biological targets, providing insights into potential drug-like properties. These predictions are often validated through experimental assays, where the compound's efficacy is tested against specific disease markers. Such interdisciplinary approaches underscore the compound's significance in modern drug discovery.

The synthesis of Ethyl N-(pyridin-4-yl)carboximidate typically involves multi-step reactions starting from readily available pyridine derivatives. Optimizing these synthetic routes is critical for achieving high yields and minimizing byproduct formation. Innovations in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. These improvements align with global efforts to promote sustainable chemistry practices.

In conclusion, Ethyl N-(pyridin-4-yl)carboximidate (CAS No. 16705-92-3) is a versatile and indispensable intermediate in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents targeting various diseases. As scientific understanding progresses, the compound's potential is expected to expand, further solidifying its role as a cornerstone of modern medicinal chemistry.